![molecular formula C8H4ClF3O B1591102 5-Chloro-2-(trifluoromethyl)benzaldehyde CAS No. 90381-07-0](/img/structure/B1591102.png)
5-Chloro-2-(trifluoromethyl)benzaldehyde
Overview
Description
5-Chloro-2-(trifluoromethyl)benzaldehyde (5-Cl-2-TFMB) is a small organic molecule that has been used in a number of scientific research applications. It is a versatile compound that can be synthesized in a variety of ways, and it has a number of biochemical and physiological effects that make it useful for a range of experiments.
Scientific Research Applications
Catalytic Applications
Benzaldehyde derivatives, including those similar to 5-Chloro-2-(trifluoromethyl)benzaldehyde, play a crucial role in catalysis, particularly in the oxidation of benzyl alcohol to benzaldehyde. This process is significant in the cosmetics, perfumery, food, dyestuff, agrochemical, and pharmaceutical industries due to benzaldehyde's wide application range. For instance, the use of sulfated Ti-SBA-15 as a catalyst demonstrates a threefold increase in oxidative properties, significantly enhancing benzyl alcohol conversion to benzaldehyde with high selectivity (Rajesh Sharma et al., 2012).
Materials Science
In materials science, the design and synthesis of metal-organic frameworks (MOFs) for catalysis highlight the role of benzaldehyde derivatives. These frameworks can catalyze various chemical transformations, including the conversion of aldehydes and ketones into cyanosilylated products, demonstrating the utility of benzaldehyde derivatives in creating size-selective catalytic systems (S. Horike et al., 2008).
Organic Synthesis
In organic synthesis, benzaldehyde derivatives are key intermediates for synthesizing a wide range of chemicals. A method involving the use of 5-aryloxazolidines as intermediates, derived from reactions with benzaldehydes, enables the efficient synthesis of 2-(alkylamino)-1-arylethanols, showcasing the versatility of benzaldehyde derivatives in synthesizing complex organic molecules (V. Moshkin et al., 2013).
Mechanism of Action
Target of Action
This compound is a halogenated aromatic aldehyde, and such compounds are generally known to interact with various biological targets, including enzymes and receptors .
Mode of Action
It’s known that halogenated aromatic aldehydes can participate in various chemical reactions due to the presence of the aldehyde group and the halogen atoms . These reactions can lead to changes in the targets they interact with.
Biochemical Pathways
It’s known that halogenated aromatic aldehydes can be involved in various biochemical pathways due to their reactivity . The downstream effects of these interactions would depend on the specific targets and pathways involved.
Pharmacokinetics
For instance, the trifluoromethyl group can increase the compound’s lipophilicity, potentially enhancing its absorption and distribution .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Chloro-2-(trifluoromethyl)benzaldehyde. Factors such as pH, temperature, and the presence of other molecules can affect its reactivity and interactions with its targets .
properties
IUPAC Name |
5-chloro-2-(trifluoromethyl)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3O/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVRLMVFONQYBOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60590679 | |
Record name | 5-Chloro-2-(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60590679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90381-07-0 | |
Record name | 5-Chloro-2-(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60590679 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.